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Get Quote

n-Heptyl β-D-thioglucoside (HTG) is a non-ionic detergent valued for its ability to solubilize membrane

proteins while preserving their biological activity [1] [2]. Its key advantage over similar detergents like n-

Octyl β-D-glucoside is its resistance to degradation by β-glycosidase enzymes, making it ideal for working

with samples that have high glycosidase activity [2].

The table below summarizes the fundamental characteristics of HTG for experimental planning:

Property Specification / Value

Chemical Name n-Heptyl β-D-thioglucopyranoside [1]

CAS Number 85618-20-8 [1] [3] [2]

Molecular Formula C13H26O5S [1] [2]

Molecular Weight 294.41 g/mol [1] [2]

Quality/Assay ≥99% (GC) [1] or ≥98.0% (GC) [2]

Physical Form White powder or waxy solid [1] [2]

Critical Micelle Concentration (CMC) 30 mM [1] [2]
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Property Specification / Value

Melting Point 98 °C (208 °F) [1]

Primary Research Application HTG is primarily used for the solubilization and reconstitution of

membrane proteins [1] [2]. Its effectiveness has been demonstrated in various studies, including:

Purification of membrane-bound 5'-nucleotidase from Vibrio parahaemolyticus [2].
Purification and enzymatic studies of cytochrome c oxidase from Thiobacillus ferrooxidans [2].

Reconstitution of superoxide-forming NADPH oxidase activity with cytochrome b558 purified from
porcine neutrophils [2].

General Guidance for Use

While exact protocols are context-dependent, the following workflow outlines the general process for using

HTG in membrane protein solubilization, based on standard biochemical practices.
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Prepare Membrane Fraction

Prepare HTG Stock Solution
(100-200 mM in water)

Mix Membrane Fraction
and HTG Stock Solution

Incubate on Ice
with Gentle Agitation

Centrifuge at High Speed
(e.g., 100,000 x g)

Collect Supernatant
(Solubilized Proteins)

Proceed to Purification
or Reconstitution

Click to download full resolution via product page

Solution Preparation and Handling

Solubility: HTG is soluble in water and methanol. A typical stock solution (e.g., 100-200 mM) can be
prepared in water, yielding a clear, colorless solution [1] [2]. Its solubility in aqueous solutions at 4°C

is a key advantage for working with sensitive proteins [2].
Storage: The solid powder should be stored at -20°C [1]. For short-term use, stock solutions can

typically be stored at 4°C for several days.
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Detergent Removal: Due to its high CMC (30 mM), HTG can be easily removed from protein

solutions by techniques such as dialysis, dilution, or ultrafiltration [2].

Important Practical Notes

UV Transparency: HTG has low UV absorbance, making it suitable for protein quantification and

monitoring during chromatography without significant interference [2].
PPE: Standard laboratory personal protective equipment (PPE) such as gloves and eyeshields are

recommended when handling [1].
Detergent Screening: The optimal detergent and its concentration can vary significantly between

different membrane proteins. It is often necessary to screen multiple detergents, including HTG, to
find the best condition for a specific protein that balances solubilization efficiency with stability and

functional integrity [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. n- Heptyl b- D -thioglucopyranoside = 99 GC 85618-20-8 [sigmaaldrich.com]

2. Detergent n- Heptyl -β-D- thioglucoside | CAS 85618-20-8 Dojindo [dojindo.com]

3. MeSH Browser [meshb.nlm.nih.gov]

To cite this document: Smolecule. [n-Heptyl β-D-thioglucoside: Key Properties and Applications].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b591824#heptyl-

thioglucoside-experimental-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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